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Compound of Interest

Compound Name: 2-Methyl-2-octanol

Cat. No.: B126132

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-Methyl-2-octanol, a
key synthetic intermediate. This document outlines its commercial availability, physicochemical
properties, and its significant role in the synthesis of biologically active compounds. Detailed
experimental protocols and relevant signaling pathways are also presented to support research
and development activities.

Commercial Availability

2-Methyl-2-octanol is readily available from a variety of chemical suppliers. The typical purity
offered ranges from 95% to over 99%. Researchers can acquire this compound in quantities
ranging from grams to kilograms to meet laboratory and pilot-scale needs.

Table 1: Prominent Commercial Suppliers of 2-Methyl-2-octanol
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Supplier

Available Purity

Notes

Sigma-Aldrich

95%

A well-established supplier for
research chemicals, offering

various grades and quantities.

LookChem

299%

Provides access to multiple
manufacturers and distributors,
with information indicating that
the product has achieved

commercial mass production.

[1]

Rose Scientific

97%

A long-standing supplier of
specialty chemicals, offering 2-
Methyl-2-octanol for over thirty
years and providing bulk

quantities.[2]

Santa Cruz Biotechnology

Offers 2-Methyl-2-octanol for
biochemical and proteomics
research, with lot-specific data
available on their Certificate of

Analysis.[3]

ChemicalBook

299.0%

An online platform that
connects buyers with various
suppliers, listing prices and

available purities.[4]

Guidechem

95%, 99%

A B2B platform that lists
various manufacturers and

their minimum order quantities.

[5]

The Good Scents Company

95.00 to 100.00%

Lists suppliers and provides
information on the use of 2-
Methyl-2-octanol in the

fragrance industry.[6]
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Physicochemical Properties

2-Methyl-2-octanol is a tertiary alcohol with the chemical formula CeH200. Its structure and
properties make it a useful intermediate in organic synthesis.

Table 2: Physicochemical Data for 2-Methyl-2-octanol

Property Value Reference(s)
CAS Number 628-44-4 [1][7]
Molecular Weight 144.25 g/mol [7]

IUPAC Name 2-methyloctan-2-ol [7]

1,1-Dimethylheptyl alcohol, n-
Synonyms ] ) [1107]
Hexyldimethylcarbinol

Appearance Colorless liquid

Boiling Point 178 °C at 760 mmHg [1]
Density 0.825 g/cm?3 [1]
Flash Point 71.1°C [1]

Soluble in Chloroform, Ethyl

Solubility Acetate, DMSO; Insoluble in [1]
water.
Refractive Index 1.431 [1]

Role as a Synthetic Intermediate

2-Methyl-2-octanol is a crucial precursor for the synthesis of 4-(1,1-dimethylheptyl)phenol and
its derivatives, such as 4-(1,1-Dimethylheptyl)phenol Diethoxylate.[1][2][4] These alkylphenolic
compounds are of significant interest in toxicology and endocrinology research due to their
estrogenic activity.[8]

Logical Workflow for Synthesis and Application
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The following diagram illustrates the progression from the starting material, 2-Methyl-2-
octanol, to the synthesis of its derivatives and their subsequent application in biological

assays.
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Figure 1: Synthetic and Application Workflow.

Biological Activity of Derivatives

Derivatives of 2-Methyl-2-octanol, specifically alkylphenols like 4-octylphenol and 4-
nonylphenol, have been identified as xenoestrogens.[8] These compounds can mimic the
effects of endogenous estrogens, such as 17p-estradiol, by interacting with estrogen receptors.

[8]

Estrogenic Signhaling Pathways

Alkylphenols can exert their estrogenic effects through multiple signaling pathways. They can
act as agonists for the nuclear estrogen receptor (ER), leading to the regulation of gene
expression.[8] Additionally, they can trigger rapid, non-genomic signaling through G protein-
coupled estrogen receptor 1 (GPER).[9]
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Figure 2: Estrogenic Signaling Pathways of Alkylphenols.

Experimental Protocols
Synthesis of 4-(1,1-dimethylheptyl)phenol (Conceptual)

While a specific detailed protocol for the synthesis of 4-(1,1-dimethylheptyl)phenol from 2-
Methyl-2-octanol is not readily available in the searched literature, the general approach
involves a Friedel-Crafts alkylation of phenol. The following is a conceptual protocol based on
standard organic chemistry principles.

Materials:

e 2-Methyl-2-octanol
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e Phenol

e Lewis acid catalyst (e.g., AlCIs, BF3) or strong protic acid (e.g., H2S0Oa)
e Anhydrous solvent (e.g., dichloromethane, nitrobenzene)

e Sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

o Apparatus for reflux and distillation

Procedure:

e In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and
dropping funnel, dissolve phenol in the anhydrous solvent under an inert atmosphere (e.g.,
nitrogen).

o Cool the mixture in an ice bath and slowly add the Lewis acid catalyst.
e Add 2-Methyl-2-octanol dropwise to the stirred solution.

 After the addition is complete, remove the ice bath and allow the reaction to warm to room
temperature. Heat the mixture to reflux for several hours, monitoring the reaction progress by
TLC.

e Upon completion, cool the reaction mixture and quench it by carefully pouring it over ice
water.

e Separate the organic layer and wash it sequentially with water, sodium bicarbonate solution,
and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b126132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Purify the crude product by vacuum distillation or column chromatography to obtain 4-(1,1-
dimethylheptyl)phenol.

Vitellogenin Induction Assay in Rainbow Trout
Hepatocytes

This protocol is a composite based on established methods for assessing the estrogenicity of
compounds by measuring the induction of vitellogenin (Vg), an egg yolk precursor protein, in
fish liver cells.[10][11][12]

Materials:

Primary hepatocytes isolated from rainbow trout (Oncorhynchus mykiss)

o Cell culture medium (e.g., Hank's medium, phenol-red free) supplemented with HEPES,
sodium bicarbonate, and bovine serum albumin.[10]

e Trout serum[10]

o 17B-estradiol (positive control)

e Test compound (e.g., 4-(1,1-Dimethylheptyl)phenol Diethoxylate)

o Multi-well cell culture plates

 Vitellogenin ELISA kit specific for rainbow trout[13]

Procedure:

e Cell Culture: Isolate primary hepatocytes from rainbow trout liver using a two-step
collagenase perfusion method.[14] Plate the cells in multi-well plates and allow them to
attach overnight.

e Exposure: Prepare a range of concentrations of the test compound and the positive control
(17B-estradiol) in the culture medium. Remove the plating medium from the cells and replace
it with the medium containing the test compounds.

 Incubation: Incubate the cells for a period of 48 to 96 hours.[10]
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» Sample Collection: After incubation, collect both the culture medium and the cell lysate.

o Quantification of Vitellogenin: Measure the concentration of vitellogenin in the collected
samples using a rainbow trout-specific competitive ELISA kit.[13] Follow the manufacturer's

instructions for the assay.

o Data Analysis: Construct dose-response curves for the test compound and the positive
control. Determine the EC50 (half-maximal effective concentration) for vitellogenin induction
to assess the estrogenic potency of the test compound relative to 17(3-estradiol.

Isolate Rainbow Trout
Hepatocytes

Plate Cells in
Multi-well Plates
Expose Cells to

Test Compound & Controls
Encubate for 48—960

Collect Medium
and Cell Lysate

Quantify Vitellogenin
by ELISA

Analyze Data
(Dose-Response Curves, EC50)
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Figure 3: Experimental Workflow for Vitellogenin Induction Assay.

Safety Information

2-Methyl-2-octanol is classified as a flammable liquid and vapor. It causes skin irritation and
serious eye damage.[15] Appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) from the
supplier for complete safety and handling information.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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